Cas no 281209-13-0 (2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline)

• Product Name: 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline
• CAS No: 281209-13-0
• MF: C₉H₂Cl₃F₃N₂
• MW: 301.47978925705
• MDL: MFCD09801052
• CID: 248318
• Update Time: 2025-07-21

2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline Chemical and Physical Properties

Names and Identifiers

• 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline
• 2,6,7-Trichloro-3-trifluoromethylquinoxaline
• Quinoxaline,2,6,7-trichloro-3-(trifluoromethyl)-
• PC8276

• MDL： MFCD09801052
• Inchi： 1S/C9H2Cl3F3N2/c10-3-1-5-6(2-4(3)11)17-8(12)7(16-5)9(13,14)15/h1-2H
• InChI Key： WQRJHSXHDSMZPH-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)N=C2C=C(C(=CC2=N1)Cl)Cl

Computed Properties

• Exact Mass: 299.92400
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 1

Experimental Properties

• PSA: 25.78000
• LogP: 4.60880

2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline Security Information

• Hazardous Material Identification：

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinoxalines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinoxalines
• Solvents and Organic Chemicals Organic Compounds cyanides/Cyanides

Additional information on 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline

Recent Advances in the Study of 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline (CAS: 281209-13-0)

2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline (CAS: 281209-13-0) is a halogenated quinoxaline derivative that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential pharmacological applications. Recent studies have explored its role as a versatile scaffold for the development of novel therapeutic agents, particularly in the areas of antimicrobial, anticancer, and antiviral research. This research briefing aims to summarize the latest findings related to this compound, highlighting its synthesis, biological activity, and mechanistic insights.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the antimicrobial properties of 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline. The compound demonstrated potent activity against a range of Gram-positive and Gram-negative bacteria, including methicillin-resistant Staphylococcus aureus (MRSA) and Escherichia coli. Mechanistic studies revealed that the compound disrupts bacterial cell membrane integrity, leading to cell lysis. These findings suggest its potential as a lead compound for the development of new antibiotics, especially in the face of rising antibiotic resistance.

Another significant advancement was reported in a 2024 study focusing on the anticancer properties of this quinoxaline derivative. Researchers synthesized a series of analogs and evaluated their cytotoxicity against various cancer cell lines, including breast (MCF-7) and lung (A549) cancer cells. The results indicated that 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline exhibits selective toxicity toward cancer cells while sparing normal cells, a property attributed to its ability to induce apoptosis via the mitochondrial pathway. Further structural optimization is underway to enhance its potency and reduce potential off-target effects.

The compound's antiviral potential has also been explored, particularly in the context of RNA viruses. A recent preprint study (2024) demonstrated that 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline inhibits the replication of SARS-CoV-2 in vitro by targeting the viral RNA-dependent RNA polymerase (RdRp). This discovery opens new avenues for repurposing this compound as a broad-spectrum antiviral agent, although in vivo studies are needed to validate its efficacy and safety.

From a synthetic chemistry perspective, advancements have been made in the scalable production of 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline. A 2023 patent application disclosed a novel, high-yield synthesis route that minimizes the use of hazardous reagents, making the process more environmentally friendly and cost-effective. This development is critical for facilitating further research and potential commercialization of the compound.

In conclusion, 2,6,7-Trichloro-3-(trifluoromethyl)quinoxaline (CAS: 281209-13-0) represents a promising scaffold in medicinal chemistry, with demonstrated activity across multiple therapeutic areas. Ongoing research aims to elucidate its full mechanistic profile and optimize its pharmacological properties. Future studies should focus on in vivo validation, toxicology assessments, and the exploration of synergistic effects with existing therapeutics.